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Compound of Interest

Compound Name: 1-Methylpyrrolidine-d8

CAS No.: 131857-29-9

Cat. No.: B150434

Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Methylpyrrolidine-d8 in a laboratory setting. The following

guidelines are designed for researchers, scientists, and professionals in drug development to

ensure safe handling and minimize exposure risks.

Chemical and Physical Properties
1-Methylpyrrolidine-d8 is the deuterated form of 1-Methylpyrrolidine. While specific data for

the deuterated compound is limited, the properties of 1-Methylpyrrolidine provide a close

approximation for safety considerations.
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Property Value

Molecular Formula C₅D₈H₃N

Molecular Weight 93.20 g/mol [1]

Appearance Colorless to light yellow liquid[2]

Boiling Point 80-81 °C

Flash Point -21 °C (-7 °F)[3]

Density 0.819 g/mL at 25 °C

Solubility Fully miscible in water[4]

Hazard Identification and Classification
1-Methylpyrrolidine-d8 is classified as a hazardous substance. The GHS classification for the

non-deuterated analog, 1-Methylpyrrolidine, is as follows:
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Hazard Class Category GHS Code Signal Word
Hazard
Statement

Flammable

Liquids
2 H225 Danger

Highly flammable

liquid and

vapor[1][3]

Acute Toxicity,

Oral
3 H301 Danger

Toxic if

swallowed

Skin

Corrosion/Irritatio

n

1A/1B H314 Danger

Causes severe

skin burns and

eye damage[1][3]

Acute Toxicity,

Inhalation
4 H332 Warning

Harmful if

inhaled[3]

Serious Eye

Damage
1 H318 Danger

Causes serious

eye damage[5]

Aquatic Hazard

(Acute)
2 H401 -

Toxic to aquatic

life

Aquatic Hazard

(Chronic)
2 H411 -

Toxic to aquatic

life with long

lasting effects

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling 1-Methylpyrrolidine-d8.
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Protection Type Minimum Requirement

Eye/Face Protection
Chemical splash goggles and a face shield are

required.[2][6]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile,

neoprene) and chemical-resistant clothing or a

lab coat.[2][6] Ensure gloves are inspected

before use.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[2] If exposure limits may

be exceeded, a NIOSH/MSHA approved

respirator is necessary.[2]

Footwear
Closed-toe, chemical-resistant shoes must be

worn.

Handling and Storage Procedures
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Ground and bond containers when transferring material to prevent static discharge.[2][6][7]

Use non-sparking tools.[6][7]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mist.[2]

Keep away from heat, sparks, and open flames.[2][6][7]

Wash thoroughly after handling.[2]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[2]
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Keep containers tightly closed when not in use.[2][6][7]

Store in a flammables-designated area.[2][7]

Protect from light.[8]

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[2][3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Seek immediate medical

attention.[2][3]

Ingestion

Do NOT induce vomiting. If the victim is

conscious, give a cupful of water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[2]

Spill and Disposal Procedures
Spill Response:

Evacuate the area and remove all sources of ignition.[2]

Ventilate the area.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[2]
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Place the absorbed material into a suitable, labeled container for disposal.[2]

Clean the spill area thoroughly.

Waste Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[2]

Do not dispose of down the drain.

Operational Workflow
The following diagram illustrates the standard operating procedure for handling 1-
Methylpyrrolidine-d8.
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Preparation

Handling

Cleanup & Disposal Emergency Response

Review SDS and SOPs

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit Ready)

Obtain 1-Methylpyrrolidine-d8

Proceed when ready

Perform Experiment
(Under Fume Hood)

Transfer and Use
(Use Grounding and Non-Sparking Tools)

Segregate Waste
(Labeled, Sealed Container)

After use

Spill or Exposure Occurs

Decontaminate Work Area

Remove PPE and Wash Hands

Store Chemical Properly

If chemical remains

Follow First-Aid Procedures Execute Spill Response Plan

Notify Supervisor and Safety Officer

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Methylpyrrolidine-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Methylpyrrolidine-2,2,3,3,4,4,5,5-d8 | C5H11N | CID 12227860 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. cpachem.com [cpachem.com]

4. Cas 120-94-5,1-Methylpyrrolidine | lookchem [lookchem.com]

5. 1-Methylpyrrolidine | C5H11N | CID 8454 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. echemi.com [echemi.com]

7. fishersci.com [fishersci.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-
Methylpyrrolidine-d8]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150434/docs#essential-safety-and-operational-guide-
for-1-methylpyrrolidine-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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